Cas no 262292-02-4 (3-tert-butyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-tert-butyl-1H-pyrazole-5-carbohydrazide
• CAS No: 262292-02-4
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD00619318
• CID: 67327
• PubChem ID: 718956
• Update Time: 2025-05-24

3-tert-butyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-1H-pyrazole-5-carbohydrazide
• 3-tert-Butyl-1H-pyrazole-5-carbohydrazide
• 5-(1,1-dimethylethyl)-1H-Pyrazole-3-carboxylic acid hydrazide
• 5-tert-butyl-1H-pyrazole-3-carbohydrazide
• 3-(tert-butyl)pyrazole-5-carbohydrazide
• AC1LEW3R
• CTK1A1273
• CTK7E9924
• Maybridge1_008395
• Oprea1_503907
• SureCN1815054
• BUTTPARK 96\06-59
• 5-TERT-BUTYL-2H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
• AKOS BBS-00004527
• 3-Tert-butyl-1H-pyrazole-5-carbohydrazide ,97%
• SY064651
• SR-01000400447
• DTXSID90352101
• 3-(Tert-butyl)-1h-pyrazole-5-C
• CS-0273002
• SB86123
• HMS565F13
• SR-01000400447-1
• F52617
• SCHEMBL1815054
• A5212
• ZJFRMJHBYDBUGG-UHFFFAOYSA-N
• AKOS000269685
• MFCD00619318
• 5-(tert-Butyl)-1H-pyrazole-3-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-, hydrazide
• BB 0219209
• PS-4648
• J-510994
• 262292-02-4
• Cambridge id 5574572
• SPB 01227
• EN300-110844
• FT-0613888
• STK415594
• BBL012741
• 5-tert-butyl-2H-pyrazole-3-carbohydrazide
• DB-067577
• ALBB-003723
• 3-tert-butyl-1H-pyrazole-5-carbohydrazide

• MDL： MFCD00619318
• Inchi： 1S/C8H14N4O/c1-8(2,3)6-4-5(11-12-6)7(13)10-9/h4H,9H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： ZJFRMJHBYDBUGG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)(C)C)NN=1)NN

Computed Properties

• Exact Mass: 182.11700
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.092
• Melting Point: 177 °C
• Boiling Point: 285.2°C at 760 mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.542
• PSA: 83.80000
• LogP: 1.40190

3-tert-butyl-1H-pyrazole-5-carbohydrazide Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-tert-butyl-1H-pyrazole-5-carbohydrazide

Introducing 3-Tert-butyl-1H-Pyrazole-5-Carbohydrazide (CAS No 262292-02-4)

The compound 3-Tert-butyl-1H-Pyrazole-5-Carbohydrazide, identified by the CAS registry number CAS No 262292-02-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyrazole ring substituted with a tert-butyl group at position 3 and a carbohydrazide group at position 5, making it a versatile compound for research and development.

Recent studies have highlighted the importance of 3-Tert-butyl-1H-Pyrazole derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The pyrazole ring is known for its ability to form hydrogen bonds, which enhances its pharmacokinetic properties. The tert-butyl substituent adds steric bulk, potentially influencing the compound's solubility and stability. These attributes make it a promising candidate for drug discovery efforts targeting various therapeutic areas.

In terms of synthesis, researchers have developed efficient methods to prepare 3-Tert-butyl-1H-Pyrazole derivatives using microwave-assisted reactions or traditional heating techniques. These methods often involve the reaction of appropriate hydrazine derivatives with carbonyl compounds under specific conditions to form the carbohydrazide group. The choice of reagents and reaction conditions significantly impacts the yield and purity of the final product, emphasizing the need for optimized synthetic protocols.

The application of CAS No 262292-0 extends beyond medicinal chemistry into materials science, where it has been explored as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). The ability of this compound to act as a ligand in such systems opens up possibilities for creating porous materials with applications in gas storage and catalysis.

Moreover, recent advancements in agricultural chemistry have seen 3-Tert-butyl-substituted pyrazoles being evaluated for their pesticidal properties. Initial studies suggest that these compounds may exhibit selective toxicity against certain pests, making them potential candidates for eco-friendly pesticides.

In conclusion, the compound CAS No 26-based derivatives continue to be a focal point in diverse research areas due to their structural versatility and functional group reactivity. As ongoing studies uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.